molecular formula C24H31N3O4 B8435007 4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester

4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester

Cat. No. B8435007
M. Wt: 425.5 g/mol
InChI Key: XRLAZSGKPFLWOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C24H31N3O4 and its molecular weight is 425.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester

Molecular Formula

C24H31N3O4

Molecular Weight

425.5 g/mol

IUPAC Name

tert-butyl 4-[cyclopropyl-[4-(4-methyl-1,3-oxazol-5-yl)benzoyl]amino]piperidine-1-carboxylate

InChI

InChI=1S/C24H31N3O4/c1-16-21(30-15-25-16)17-5-7-18(8-6-17)22(28)27(19-9-10-19)20-11-13-26(14-12-20)23(29)31-24(2,3)4/h5-8,15,19-20H,9-14H2,1-4H3

InChI Key

XRLAZSGKPFLWOU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC=N1)C2=CC=C(C=C2)C(=O)N(C3CC3)C4CCN(CC4)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-Methyl-oxazol-5-yl)-benzoyl chloride (340 mg) is added portionwise to a mixture of 4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester (369 mg) and ethyldiisopropylamine (274 μL) in dichloromethane (10 mL). The mixture is stirred for 1 h at room temperature, washed with water, aqueous citric acid solution and 0.5 M NaOH, dried over Na2SO4 and concentrated in vacuo. The residue is chromatographed on silica gel (dichloromethane/methanol 50:1) to afford the title compound. Mass spectrum (ESI+): m/z=426 [M+H]+.
Quantity
340 mg
Type
reactant
Reaction Step One
Quantity
369 mg
Type
reactant
Reaction Step One
Quantity
274 μL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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